Cas no 2248415-30-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate
• CAS No: 2248415-30-5
• MF: C₂₁H₁₈ClNO₄
• MW: 383.824924945831
• CID: 5965992
• PubChem ID: 165732131
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate
• 2248415-30-5
• EN300-6521031

• Inchi： 1S/C21H18ClNO4/c22-15-9-7-14(8-10-15)13-21(11-3-4-12-21)20(26)27-23-18(24)16-5-1-2-6-17(16)19(23)25/h1-2,5-10H,3-4,11-13H2
• InChI Key： BPRLWHBBXAODIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCCC1

Computed Properties

• Exact Mass: 383.0924357g/mol
• Monoisotopic Mass: 383.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate (CAS: 2248415-30-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate (CAS: 2248415-30-5) as a promising candidate for therapeutic applications. This compound, characterized by its unique structural features, has garnered significant attention due to its potential pharmacological properties. The following briefing provides an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound, with the systematic name 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate, belongs to a class of isoindole derivatives known for their diverse biological activities. Recent studies have explored its synthesis through optimized routes, ensuring high yield and purity. The incorporation of the 4-chlorophenylmethyl group and the cyclopentane carboxylate moiety has been identified as critical for its biological activity, particularly in modulating specific enzymatic pathways.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory and proliferative diseases. For instance, research has shown its efficacy in targeting cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The compound's ability to selectively inhibit these enzymes while minimizing off-target effects underscores its therapeutic potential.

Further investigations into the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate have revealed favorable absorption and distribution profiles. Animal studies indicate good oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Additionally, preliminary toxicity assessments suggest a manageable safety profile, although further studies are required to fully elucidate its long-term effects.

The structural elucidation of this compound has been facilitated by advanced spectroscopic techniques, including NMR and mass spectrometry. These analyses have confirmed the integrity of the molecular framework and provided insights into its conformational dynamics. Computational modeling studies have further supported these findings, offering a deeper understanding of its interaction with biological targets at the atomic level.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate (CAS: 2248415-30-5) represents a promising avenue for future drug development. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for further preclinical and clinical evaluation. Ongoing research aims to explore its potential in broader therapeutic contexts, including oncology and neurodegenerative diseases, thereby expanding its applicability in modern medicine.